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Compound of Interest

Compound Name: 5-Aminoindan

Cat. No.: B044798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Aminoindan is a crucial chemical intermediate with significant applications in the synthesis

of various organic compounds, including pharmacologically active molecules. This guide

provides a comprehensive overview of its chemical properties, synthesis, and spectral

characterization. While 5-Aminoindan itself is not directly implicated in specific signaling

pathways, its derivatives have been shown to interact with key monoamine transporters. This

document details these interactions and presents a putative signaling pathway to illustrate the

potential biological relevance of this class of compounds. All quantitative data is presented in

structured tables, and a detailed experimental protocol for its synthesis is provided.

Chemical and Physical Properties
5-Aminoindan, also known as 5-indanamine, is a solid organic compound.[1] Its core structure

consists of a benzene ring fused to a five-membered ring, with an amino group substituted on

the aromatic ring.

Table 1: Physicochemical Properties of 5-Aminoindan

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b044798?utm_src=pdf-interest
https://www.benchchem.com/product/b044798?utm_src=pdf-body
https://www.benchchem.com/product/b044798?utm_src=pdf-body
https://www.benchchem.com/product/b044798?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24486525/
https://www.benchchem.com/product/b044798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₁₁N [1][2][3]

Molecular Weight 133.19 g/mol [1][3]

Appearance

Brown crystalline mass or

white to light yellow/orange

powder/lump

[4]

Melting Point 34-36 °C [1][2][4]

Boiling Point 247-249 °C at 745 mmHg [1][2][4]

Flash Point 113 °C (closed cup) [1]

Solubility Slightly soluble in water. [2]

CAS Number 24425-40-9 [1][2]

InChI Key
LEWZOBYWGWKNCK-

UHFFFAOYSA-N
[1][3]

SMILES Nc1ccc2CCCc2c1 [1]

Synthesis and Purification
The synthesis of 5-Aminoindan can be achieved through the reduction of 5-nitroindene.

Experimental Protocol: Synthesis of 5-Aminoindan from
5-Nitroindene
This protocol describes a general method for the laboratory-scale synthesis of 5-Aminoindan.

Materials:

5-nitroindene

Ethyl acetate (EtOAc)

10% Palladium on carbon (Pd/C)
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Hydrogen gas (H₂)

Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 5-nitroindene (0.5 mmol) in ethyl

acetate (20 mL).

Catalyst Addition: To this solution, add 10% Pd/C (catalyst dosage of 20% by mass of the 5-

nitroindene).[4]

Hydrogenation: Stir the mixture overnight at room temperature under a hydrogen

atmosphere.[4]

Work-up:

Once the reaction is complete, remove the insoluble catalyst by filtration and wash it with

ethyl acetate.

Combine the filtrates and concentrate them to dryness under reduced pressure to yield the

crude product as a brown oil.[4]

Purification:

Purify the crude product by distillation.

Further crystallization from petroleum ether can be performed to obtain a purified brown

crystalline mass.[4]

Spectroscopic Data
The structural confirmation of 5-Aminoindan is typically achieved through various

spectroscopic techniques.

Table 2: Spectroscopic Data for 5-Aminoindan
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Technique
Key Features and
Observations

Reference

¹H NMR
Spectral data is available for 5-

Aminoindan.
[5]

¹³C NMR
Spectral data is available for 5-

Aminoindan.
[6]

Infrared (IR) Spectroscopy

A gas-phase IR spectrum is

available from the NIST/EPA

Gas-Phase Infrared Database.

[3][7]

Mass Spectrometry (MS)
Electron ionization mass

spectrometry data is available.
[8]

Biological Activity and Signaling Pathways
While 5-Aminoindan is primarily used as a chemical intermediate, its derivatives have been

shown to possess significant pharmacological activity, particularly as monoamine transporter

inhibitors. Compounds like 5-iodo-2-aminoindan (5-IAI) and 5,6-methylenedioxy-2-aminoindane

(MDAI) interact with serotonin (SERT), norepinephrine (NET), and dopamine (DAT)

transporters.[1][9]

The interaction of these aminoindan derivatives with monoamine transporters suggests a

potential mechanism of action involving the modulation of neurotransmitter levels in the

synaptic cleft. This can lead to various psychoactive effects.
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Putative Signaling Pathway for 5-Aminoindan Derivatives
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Caption: Interaction of 5-Aminoindan derivatives with monoamine transporters.

Experimental Workflow for Assessing Biological Activity
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The following workflow outlines a general procedure for evaluating the interaction of 5-
Aminoindan derivatives with monoamine transporters.

Workflow for Assessing Monoamine Transporter Interaction
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Caption: Experimental workflow for biological activity assessment.

Safety and Handling
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5-Aminoindan is classified as harmful if swallowed, in contact with skin, or if inhaled.[10] It is

essential to handle this compound with appropriate personal protective equipment, including

gloves, eye protection, and a dust mask.[1] It should be stored in a cool, well-ventilated area

away from incompatible materials such as strong oxidizing agents and acids.[8]

Conclusion
5-Aminoindan is a valuable building block in organic synthesis. This guide has provided a

detailed overview of its chemical properties, a general synthesis protocol, and an introduction

to the pharmacological context of its derivatives. The provided information on its biological

activities, particularly the interaction of its derivatives with monoamine transporters, highlights

the potential for this chemical scaffold in the development of new psychoactive substances and

other therapeutic agents. Further research into the structure-activity relationships of 5-
Aminoindan derivatives could lead to the discovery of novel compounds with tailored

pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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